N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19N3O2S/c1-25-17-9-5-8-16(12-17)18-10-11-20(23-22-18)26-14-19(24)21-13-15-6-3-2-4-7-15/h2-12H,13-14H2,1H3,(H,21,24)
• InChI Key: SWAAYNDHBDHPGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(C=C2)SCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using specific methods and studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is not fully understood. However, studies have shown that it interacts with specific targets in cells, leading to various effects such as inhibition of cell proliferation and induction of cell death. It has also been shown to modulate specific signaling pathways involved in various diseases.
Biochemical and Physiological Effects:
N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate specific signaling pathways involved in various diseases. It has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide has several advantages and limitations for lab experiments. One of the main advantages is its potential as a therapeutic agent for various diseases. It has also been shown to have antifungal and antibacterial properties, which can be useful in developing new treatments for infections. However, one of the limitations is that the mechanism of action is not fully understood, which can make it challenging to develop specific treatments.

Future Directions

There are several future directions for N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide. One direction is to further study its mechanism of action to develop more targeted treatments for various diseases. Another direction is to explore its potential as an antifungal and antibacterial agent. Additionally, it can be studied for its potential in developing new treatments for neurodegenerative disorders. Further research can also be conducted to explore its potential as a diagnostic tool for specific diseases.

Synthesis Methods

N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide has been synthesized using a specific method. The synthesis involves the reaction of 6-(3-methoxyphenyl)pyridazin-3-amine with N-benzyl-2-chloroacetamide in the presence of a base. The reaction yields N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide, which can be further purified using various techniques.

Scientific Research Applications

N-benzyl-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide has potential applications in various scientific research fields. One of the main applications is in the field of medicinal chemistry. This compound has been studied for its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been studied for its potential as an antifungal and antibacterial agent.